Cas no 1270558-18-3 (2-Amino-2-(3-bromothiophen-2-yl)propan-1-ol)

• Product Name: 2-Amino-2-(3-bromothiophen-2-yl)propan-1-ol
• CAS No: 1270558-18-3
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• MDL: MFCD18701300
• CID: 5603586
• PubChem ID: 129945159
• Update Time: 2025-06-10

2-Amino-2-(3-bromothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1910210
• 1270558-18-3
• 2-amino-2-(3-bromothiophen-2-yl)propan-1-ol
• 2-Amino-2-(3-bromothiophen-2-yl)propan-1-ol

• MDL： MFCD18701300
• Inchi： 1S/C7H10BrNOS/c1-7(9,4-10)6-5(8)2-3-11-6/h2-3,10H,4,9H2,1H3
• InChI Key： KYIOCOFPSQGIRE-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(C)(CO)N

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-Amino-2-(3-bromothiophen-2-yl)propan-1-ol

Comprehensive Overview of 2-Amino-2-(3-bromothiophen-2-yl)propan-1-ol (CAS No. 1270558-18-3)

2-Amino-2-(3-bromothiophen-2-yl)propan-1-ol is a specialized organic compound with significant potential in pharmaceutical and material science applications. Its molecular structure, featuring a 3-bromothiophene moiety and an amino alcohol functional group, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its unique properties, which align with current trends in drug discovery and heterocyclic chemistry.

The compound’s CAS No. 1270558-18-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its thiophene-based structure is particularly relevant in the development of small-molecule therapeutics, a hot topic in modern medicinal chemistry. Users searching for "3-bromothiophene derivatives" or "amino alcohol applications" will find this compound highly relevant, as it bridges these two functional groups in a single scaffold.

In the context of green chemistry, 2-Amino-2-(3-bromothiophen-2-yl)propan-1-ol has garnered attention for its potential role in sustainable synthesis. With growing interest in eco-friendly solvents and catalytic processes, researchers are exploring how this compound can be integrated into low-waste methodologies. Searches for "sustainable heterocyclic synthesis" often lead to discussions about such intermediates, highlighting their importance in reducing environmental impact.

Another area of interest is the compound’s applicability in material science. The bromothiophene unit is a key building block for conductive polymers and organic electronics, fields that are rapidly expanding due to demand for flexible and lightweight materials. Queries like "thiophene-based materials" or "organic semiconductor precursors" frequently appear in academic and industrial research, underscoring the compound’s relevance.

From a synthetic perspective, 2-Amino-2-(3-bromothiophen-2-yl)propan-1-ol offers opportunities for stereoselective transformations. Its chiral center makes it valuable for producing enantiomerically pure compounds, a priority in asymmetric synthesis. This aligns with frequent searches for "chiral amino alcohols" and "stereocontrol in organic synthesis," reflecting the compound’s utility in high-precision chemical manufacturing.

Safety and handling of CAS No. 1270558-18-3 are also common concerns among users. While not classified as hazardous under standard guidelines, proper storage conditions (e.g., anhydrous environments) are recommended to maintain stability. Such practical considerations are often searched alongside "chemical storage best practices," demonstrating the need for accessible technical information.

In summary, 2-Amino-2-(3-bromothiophen-2-yl)propan-1-ol represents a convergence of multiple scientific disciplines, from medicinal chemistry to advanced materials. Its CAS No. 1270558-18-3 ensures traceability, while its structural features address contemporary research challenges. By integrating keywords like "bromothiophene derivatives" and "amino alcohol synthesis," this overview caters to both academic and industrial audiences seeking cutting-edge insights.